Cas no 5955-73-7 (2-Methylbenzoyl cyanide)

2-Methylbenzoyl cyanide Properties

Names and Identifiers

• 2-Methylbenzoyl cyanide
• OXO-O-TOLYL-ACETONITRILE
• 2-methyl phenyl glyoxylonitrile
• Benzeneacetonitrile, 2-Methyl-a-oxo-
• 2-(2-methylphenyl)-2-oxoacetonitrile
• 2-oxo-(o-tolyl)acetonitrile
• AB1507
• Benzeneacetonitrile,2-methyl-a-oxo
• o-methylbenzoyl cyanide
• o-Methylbenzoylnitril
• ortho-toluyl cyanide
• o-toluoyl cyanide
• o-tolyl-glyoxylonitrile
• WYXWANVHOUGOBI-UHFFFAOYSA
• 5955-73-7
• CS-0311850
• SCHEMBL3675034
• 2-METHYLBENZOYLCYANIDE
• DTXSID10431427
• AKOS006293383
• FT-0653875
• A832365
• MFCD06658474
• InChI=1/C9H7NO/c1-7-4-2-3-5-8(7)9(11)6-10/h2-5H,1H3
• WYXWANVHOUGOBI-UHFFFAOYSA-
• WYXWANVHOUGOBI-UHFFFAOYSA-N
• SB37850
• Oxo-o-tolyl-acetonitrile
• (2-methylphenyl)(oxo)acetonitrile
• DB-021374
• +Expand

• MDL： MFCD06658474
• InChIKey： WYXWANVHOUGOBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO/c1-7-4-2-3-5-8(7)9(11)6-10/h2-5H,1H3
• SMILES： CC1=CC=CC=C1C(=O)C#N

Computed Properties

• Exact Mass: 145.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.053
• Heavy Atom Count: 11
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 1.70128
• PSA: 40.86000
• Refractive Index: 1.541
• Boiling Point: 239.226°C at 760 mmHg
• Flash Point: 98.481°C
• Density: 1.111

2-Methylbenzoyl cyanide Security Information

2-Methylbenzoyl cyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%